Cas no 1159908-24-3 (Methyl 3-amino-2,4-dichloro-5-fluorobenzoate)

• Product Name: Methyl 3-amino-2,4-dichloro-5-fluorobenzoate
• CAS No: 1159908-24-3
• MF: C₈H₆Cl₂FNO₂
• MW: 238.043143749237
• MDL: MFCD17276514
• CID: 2154224
• PubChem ID: 42632346
• Update Time: 2025-09-23

Methyl 3-amino-2,4-dichloro-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2,4-dichloro-5-fluorobenzoate
• 2,4-Dichloro-3-amino-5-fluorobenzoic acid methyl ester
• SB80979
• AKOS012321047
• methyl3-amino-2,4-dichloro-5-fluorobenzoate
• DTXSID70655283
• CS-0120205
• EN300-2008378
• 1159908-24-3
• DB-351930
• Methyl 3-amino-2,4-dichloro-5-fluorobenzoate

• MDL： MFCD17276514
• Inchi： 1S/C8H6Cl2FNO2/c1-14-8(13)3-2-4(11)6(10)7(12)5(3)9/h2H,12H2,1H3
• InChI Key： YQPXHTQHEFRTIN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C(=O)OC)F)Cl)N

Computed Properties

• Exact Mass: 236.9759620g/mol
• Monoisotopic Mass: 236.9759620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 2.4

Methyl 3-amino-2,4-dichloro-5-fluorobenzoate Security Information

• Storage Condition：(BD290810)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-amino-2,4-dichloro-5-fluorobenzoate

Comprehensive Overview of Methyl 3-amino-2,4-dichloro-5-fluorobenzoate (CAS No. 1159908-24-3)

Methyl 3-amino-2,4-dichloro-5-fluorobenzoate (CAS No. 1159908-24-3) is a fluorinated aromatic ester compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of amino, dichloro, and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

The compound's CAS number 1159908-24-3 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of Methyl 3-amino-2,4-dichloro-5-fluorobenzoate to minimize environmental impact. Questions like "How to synthesize Methyl 3-amino-2,4-dichloro-5-fluorobenzoate efficiently?" or "What are the applications of fluorinated benzoates in medicine?" are frequently searched, reflecting its relevance in modern research.

From a molecular perspective, the fluoro and dichloro groups enhance the compound's stability and reactivity, making it a versatile building block for heterocyclic chemistry. Its methyl ester moiety further facilitates derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing demand for fragment-based drug discovery (FBDD) approaches, where small molecules like this are pivotal.

In agrochemical applications, Methyl 3-amino-2,4-dichloro-5-fluorobenzoate has been explored as a precursor for herbicides and fungicides. The fluorine atom is particularly noteworthy, as it often improves the bioavailability and selectivity of agrochemicals. Searches such as "Fluorinated benzoates in crop science" highlight the intersection of this compound with sustainable agriculture—a hot topic amid global food security challenges.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1159908-24-3, ensuring purity and consistency for industrial use. The compound's spectral data and solubility profiles are frequently documented to support reproducibility in research. Additionally, its storage conditions and handling protocols are often queried, emphasizing the need for precise technical documentation.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like Methyl 3-amino-2,4-dichloro-5-fluorobenzoate gain prominence in designing targeted therapies. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further expands its utility in creating complex molecular architectures. This versatility answers common search queries like "How to modify fluorinated benzoates for drug development?"

In conclusion, Methyl 3-amino-2,4-dichloro-5-fluorobenzoate (CAS No. 1159908-24-3) represents a convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its importance in addressing contemporary scientific and industrial challenges. Future research will likely focus on refining its synthesis and exploring untapped potential in material science and catalysis.